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Compound of Interest

Compound Name: 2-((Tosyloxy)amino)ethanamine

Cat. No.: B066805

An In-Depth Technical Guide to 2-((Tosyloxy)amino)ethanamine

This technical guide provides a comprehensive overview of the chemical structure, molecular
weight, and physicochemical properties of 2-((Tosyloxy)amino)ethanamine. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document summarizes key data and presents a generalized synthetic
approach.

Chemical Structure and Properties

2-((Tosyloxy)amino)ethanamine, with the CAS number 175205-36-4, is an organic compound
containing a tosyl group attached to an aminoethanamine moiety.[1][2] The tosyl group often
serves as a good leaving group in nucleophilic substitution reactions or as a protecting group
for amines in multi-step organic synthesis. Its structure suggests its potential utility as a
chemical intermediate for introducing a protected aminoethylamino group into more complex
molecules.

The key chemical and physical properties of 2-((Tosyloxy)amino)ethanamine are summarized
in the table below.

Table 1: Summary of Chemical and Physical Properties
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Property Value Source
Molecular Formula C9H14N203S [1112]
Molecular Weight 230.29 g/mol [1]

(2-aminoethylamino) 4-
IUPAC Name [1]
methylbenzenesulfonate

CAS Number 175205-36-4 [1][2]
, CC1=CC=C(C=C1)S(=0)
Canonical SMILES [1]
(=O)ONCCN

RWUMUZOGZPNCIL-
InChl Key [1]
UHFFFAOYSA-N

Exact Mass 230.07251349 Da [1]

Monoisotopic Mass 230.07251349 Da [1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-
((Tosyloxy)amino)ethanamine is not readily available in the provided search results, a
general synthetic strategy can be inferred from procedures for analogous compounds involving
tosylation of an amino alcohol followed by amination.[3][4][5][6]

Generalized Experimental Protocol for Synthesis:

This protocol is a representative example and may require optimization for specific laboratory
conditions.

o Step 1: Tosylation of a Precursor

o A suitable precursor, such as N-(2-hydroxyethyl)acetamide, is dissolved in an appropriate
aprotic solvent (e.g., dichloromethane or tetrahydrofuran) and cooled in an ice bath.

o Abase, typically pyridine or triethylamine (1.2-1.5 equivalents), is added to the solution.
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o p-Toluenesulfonyl chloride (TsCl) (1.1-1.3 equivalents) is added portion-wise while
maintaining the low temperature.

o The reaction mixture is stirred and allowed to warm to room temperature, proceeding for
several hours to overnight until completion (monitored by TLC).

o Upon completion, the reaction is quenched with water or a saturated aqueous solution of
sodium bicarbonate. The organic layer is separated, washed with brine, dried over
anhydrous sodium sulfate, and concentrated under reduced pressure to yield the tosylated
intermediate.

o Step 2: Amination and Deprotection

o

The crude tosylated intermediate is dissolved in a suitable solvent such as methanol.

o An excess of an ammonia source (e.g., a concentrated aqueous or methanolic solution of
ammonia) is added.[5][6]

o The reaction mixture is stirred in a sealed vessel, potentially with heating, for 12-48 hours.

o If an acetamide protecting group was used, a subsequent hydrolysis step (acidic or basic)
is required to reveal the primary amine.

o The solvent is removed under reduced pressure. The residue is then taken up in an
appropriate solvent and washed to remove salts.

o The final product, 2-((Tosyloxy)amino)ethanamine, is purified from the crude mixture
using technigues such as column chromatography or recrystallization.

Logical Workflow and Visualization

The synthesis of 2-((Tosyloxy)amino)ethanamine can be visualized as a multi-step chemical
process. The following diagram, generated using the DOT language, illustrates a logical
workflow for its potential synthesis, highlighting the key stages from starting materials to the
final purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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